Cas no 1603307-85-2 ((4-Bromo-2-chlorophenyl)methanethiol)

• Product Name: (4-Bromo-2-chlorophenyl)methanethiol
• CAS No: 1603307-85-2
• MF: C₇H₆BrClS
• MW: 237.544538974762
• CID: 5708830
• PubChem ID: 91874409
• Update Time: 2025-11-01

(4-Bromo-2-chlorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1603307-85-2
• (4-bromo-2-chlorophenyl)methanethiol
• EN300-1288345
• (4-Bromo-2-chlorophenyl)methanethiol

• Inchi： 1S/C7H6BrClS/c8-6-2-1-5(4-10)7(9)3-6/h1-3,10H,4H2
• InChI Key： UWCAARLCLHVLJM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CS

Computed Properties

• Exact Mass: 235.90621g/mol
• Monoisotopic Mass: 235.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų

Additional information on (4-Bromo-2-chlorophenyl)methanethiol

Recent Advances in the Application of (4-Bromo-2-chlorophenyl)methanethiol and Compound 1603307-85-2 in Chemical Biology and Pharmaceutical Research

The chemical compound (4-Bromo-2-chlorophenyl)methanethiol and its derivative, 1603307-85-2, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, particularly as intermediates in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, synthetic pathways, and biological activities.

(4-Bromo-2-chlorophenyl)methanethiol is a thiol-containing aromatic compound that serves as a versatile building block in organic synthesis. Its unique structure, featuring both bromo and chloro substituents, makes it a valuable precursor for the development of more complex molecules. Recent studies have highlighted its role in the synthesis of sulfonamide and thioether derivatives, which are known for their diverse pharmacological activities. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create libraries of potential drug candidates.

Compound 1603307-85-2, a derivative of (4-Bromo-2-chlorophenyl)methanethiol, has been identified as a promising candidate for further investigation. Preliminary studies suggest that this compound exhibits notable activity against specific enzyme targets, including kinases and proteases, which are often implicated in various disease pathways. Researchers have employed advanced computational modeling techniques to predict the binding affinity and selectivity of 1603307-85-2, providing a foundation for future experimental validation.

One of the key challenges in working with (4-Bromo-2-chlorophenyl)methanethiol and its derivatives is their reactivity and stability under different conditions. Recent advancements in synthetic chemistry have addressed these issues by optimizing reaction conditions and introducing protective groups to enhance the stability of these compounds. For instance, the use of inert atmospheres and low-temperature conditions has been shown to improve the yield and purity of the final products.

In addition to their synthetic utility, (4-Bromo-2-chlorophenyl)methanethiol and 1603307-85-2 have been investigated for their potential therapeutic applications. In vitro studies have demonstrated that these compounds exhibit moderate to high activity against certain cancer cell lines, suggesting their potential as anticancer agents. Furthermore, their ability to modulate oxidative stress pathways has sparked interest in their use for treating neurodegenerative diseases.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and potential side effects of these compounds. Current efforts are focused on conducting in vivo studies to evaluate their pharmacokinetics and toxicity profiles. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (4-Bromo-2-chlorophenyl)methanethiol and its derivative, 1603307-85-2, represent valuable tools in the field of chemical biology and drug discovery. Their unique chemical properties and biological activities make them attractive candidates for further development. As research in this area continues to advance, these compounds are likely to play an increasingly important role in the development of novel therapeutic agents.